Cas no 108354-76-3 (tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate)
108354-76-3 structure
Product Name:tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate
CAS No:108354-76-3
MF:C11H17NO2S
MW:227.323181867599
MDL:MFCD03086226
CID:127982
PubChem ID:10680818
Update Time:2025-04-18
tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylicacid, 2-amino-4,5-dimethyl-, 1,1-dimethylethyl ester
- tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate
- 2-amino-3-tert-butoxycarbonyl-4,5-dimethylthiophene
- 4,5-dimethyl-3-tert.-butoxycarbonyl-2-aminothiophene
- 4,5-dimethyl-3-tert-butoxycarbonyl-2-aminothiophene
- QC-5914
- TERT-BUTYL2-AMINO-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLA
- 3-Thiophenecarboxylic acid, 2-aMino-4,5-diMethyl-, 1,1-diMethylethyl ester
- 108354-76-3
- AKOS017550091
- A898723
- EN300-2257243
- SCHEMBL10633454
- 2-Methyl-2-propanyl 2-amino-4,5-dimethyl-3-thiophenecarboxylate
- DTXSID70443440
-
- MDL: MFCD03086226
- Inchi: 1S/C11H17NO2S/c1-6-7(2)15-9(12)8(6)10(13)14-11(3,4)5/h12H2,1-5H3
- InChI Key: WETGDVFITDZHRC-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)OC(C)(C)C)C(C)=C1C)N
Computed Properties
- Exact Mass: 227.09799996g/mol
- Monoisotopic Mass: 227.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- PSA: 80.56000
- LogP: 3.48360
tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2257243-1g |
tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate |
108354-76-3 | 1g |
$728.0 | 2023-09-15 | ||
| Enamine | EN300-2257243-5g |
tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate |
108354-76-3 | 5g |
$2110.0 | 2023-09-15 | ||
| Enamine | EN300-2257243-10g |
tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate |
108354-76-3 | 10g |
$3131.0 | 2023-09-15 | ||
| Enamine | EN300-2257243-0.05g |
tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate |
108354-76-3 | 95% | 0.05g |
$168.0 | 2024-06-20 | |
| Enamine | EN300-2257243-0.1g |
tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate |
108354-76-3 | 95% | 0.1g |
$252.0 | 2024-06-20 | |
| Enamine | EN300-2257243-0.25g |
tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate |
108354-76-3 | 95% | 0.25g |
$361.0 | 2024-06-20 | |
| Enamine | EN300-2257243-0.5g |
tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate |
108354-76-3 | 95% | 0.5g |
$569.0 | 2024-06-20 | |
| Enamine | EN300-2257243-1.0g |
tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate |
108354-76-3 | 95% | 1.0g |
$728.0 | 2024-06-20 | |
| Enamine | EN300-2257243-2.5g |
tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate |
108354-76-3 | 95% | 2.5g |
$1428.0 | 2024-06-20 | |
| Enamine | EN300-2257243-5.0g |
tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate |
108354-76-3 | 95% | 5.0g |
$2110.0 | 2024-06-20 |
tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
108354-76-3 (tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate) Related Products
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- 4815-24-1(Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate)
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